Cas no 1509342-17-9 (1-(4-chloro-2-fluorophenyl)cyclopentan-1-amine)

• Product Name: 1-(4-chloro-2-fluorophenyl)cyclopentan-1-amine
• CAS No: 1509342-17-9
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 6594513
• PubChem ID: 80201128
• Update Time: 2025-05-21

1-(4-chloro-2-fluorophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluorophenyl)cyclopentan-1-amine
• EN300-1963559
• AKOS018763216
• 1509342-17-9

• Inchi： 1S/C11H13ClFN/c12-8-3-4-9(10(13)7-8)11(14)5-1-2-6-11/h3-4,7H,1-2,5-6,14H2
• InChI Key： RCJDSJOKUHVGQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1(CCCC1)N

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-chloro-2-fluorophenyl)cyclopentan-1-amine

Comprehensive Overview of 1-(4-chloro-2-fluorophenyl)cyclopentan-1-amine (CAS No. 1509342-17-9)

1-(4-chloro-2-fluorophenyl)cyclopentan-1-amine (CAS No. 1509342-17-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopentylamine core and halogenated phenyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the 4-chloro-2-fluorophenyl moiety, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for kinase inhibitors and GPCR-targeted therapeutics, aligning with current trends in precision medicine.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the relevance of 1-(4-chloro-2-fluorophenyl)cyclopentan-1-amine. Fluorination is a key strategy to enhance metabolic stability and bioavailability, making this compound a hotspot in SAR studies (Structure-Activity Relationship). Recent publications highlight its utility in optimizing CNS-active drugs, addressing challenges like blood-brain barrier permeability—a frequent search query among neuroscientists and pharmacologists. Additionally, its chloro-fluoro substitution pattern is being explored for crop protection agents, reflecting the agrochemical industry's focus on sustainable pest management.

From a synthetic perspective, CAS 1509342-17-9 exemplifies modern transition-metal-catalyzed amination techniques. Laboratories often inquire about its scale-up synthesis protocols or chiral resolution methods, underscoring its industrial applicability. Analytical data (e.g., HPLC purity, NMR spectra) are frequently requested, emphasizing the need for rigorous quality control in API manufacturing. The compound’s logP and pKa values also make it a subject of computational chemistry studies, bridging experimental and in silico drug design approaches.

Environmental and regulatory aspects of halogenated amines like this compound are another trending topic. With increasing scrutiny on green chemistry principles, researchers seek alternatives to traditional halogenation methods. Innovations such as electrochemical fluorination or biocatalytic routes are being investigated to reduce waste generation—a concern frequently raised in ESG-focused forums. This aligns with search trends around sustainable synthetic pathways and REACH compliance.

In material science, the rigid cyclopentane scaffold of 1-(4-chloro-2-fluorophenyl)cyclopentan-1-amine offers intriguing possibilities for liquid crystal or polymeric matrix design. Its thermal stability and dipole moment are parameters of interest for OLED materials development—a sector experiencing rapid growth due to demand for flexible displays. Patent analyses reveal its incorporation in photoresist formulations, catering to the semiconductor industry's need for high-resolution lithography.

Safety data sheets (SDS) for this compound emphasize standard organic lab precautions, though it doesn’t fall under hazardous classifications. Queries about its storage conditions (typically 2-8°C under inert atmosphere) and handling guidelines dominate industrial user discussions. Its stability in aqueous buffers and organic solvents is well-documented, facilitating its use in high-throughput screening platforms.

The future trajectory of 1509342-17-9 research appears closely tied to fragment-based drug discovery (FBDD) and proteolysis-targeting chimeras (PROTACs). These cutting-edge modalities, often searched alongside degron ligands or E3 ligase binders, leverage small molecules like this amine for targeted protein degradation. Such applications position it at the forefront of next-generation therapeutics, particularly in oncology and neurodegenerative disease research.